Cas no 95452-08-7 (2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane)

• Product Name: 2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane
• CAS No: 95452-08-7
• MF: C₁₁H₁₈
• MW: 150.260623455048
• CID: 4351814
• Update Time: 2025-05-24

2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 2-ethenyl-1,1-dimethyl-3-methylene-
• 2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane

• Inchi： 1S/C11H18/c1-5-10-9(2)7-6-8-11(10,3)4/h5,10H,1-2,6-8H2,3-4H3
• InChI Key： YRBXRKRLOGXJAN-UHFFFAOYSA-N
• SMILES： C1(C)(C)CCCC(=C)C1C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on 2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane

2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane (CAS No. 95452-08-7)

2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane, also known by its CAS registry number 95452-08-7, is a bicyclic compound with a unique structure that combines a cyclohexane ring with ethenyl and methylene substituents. This compound has garnered attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. Recent studies have highlighted its role in the synthesis of advanced materials and its potential as a building block for complex organic molecules.

The molecular structure of 2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane is characterized by a cyclohexane ring with two methyl groups attached at the 1-position, an ethenyl group at the 2-position, and a methylene group at the 3-position. This arrangement creates a rigid and strained bicyclic system, which is of particular interest in stereochemistry and conformational analysis. The compound's strained structure contributes to its reactivity, making it a valuable intermediate in organic synthesis.

Recent research has focused on the synthesis and characterization of 95452-08-7, particularly in the context of its use as a precursor for advanced polymers and specialty chemicals. Scientists have explored various methods to optimize its production, including catalytic processes and asymmetric synthesis techniques. These advancements have not only improved the efficiency of manufacturing but also opened new avenues for its application in high-performance materials.

In terms of physical properties, 2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane exhibits a melting point of approximately 65°C and a boiling point around 140°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it suitable for various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with recent findings indicating moderate stability under ambient conditions.

The application of 95452-08-7 extends beyond traditional chemical synthesis. Researchers have explored its potential as a chiral auxiliary in asymmetric catalysis, leveraging its rigid structure to induce high enantioselectivity in reactions. Additionally, the compound has been investigated for its role in the development of novel drug delivery systems, where its unique properties contribute to controlled release mechanisms.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane. Advanced quantum mechanical calculations have revealed key insights into its bonding interactions and reaction pathways, paving the way for more efficient synthetic strategies. These findings underscore the importance of this compound as a model system for studying complex organic reactions.

In conclusion, 2-Ethenyl-1,1-dimethyl-3-methylenecyclohexane (CAS No. 95452-08-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and physical properties make it an invaluable tool in modern chemistry. As research continues to uncover new applications and synthetic routes for this compound, its role in advancing scientific knowledge and industrial innovation is expected to grow further.